Cas no 127074-39-9 (Bis-(2-nitrophenyl)phenylamine)

• Product Name: Bis-(2-nitrophenyl)phenylamine
• CAS No: 127074-39-9
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 824631
• PubChem ID: 29974371
• Update Time: 2025-04-19

Bis-(2-nitrophenyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• Bis-(2-nitrophenyl)phenylamine
• LogP
• 2-nitro-N-(2-nitrophenyl)-N-phenylaniline
• 2-Nitro-N-(2-nitrophenyl)-N-phenyl-benzenaMine
• DB-318767
• Benzenamine, 2-nitro-N-(2-nitrophenyl)-N-phenyl-
• 127074-39-9
• DTXSID10652478
• J-005460
• AKOS025294245

• Inchi： 1S/C18H13N3O4/c22-20(23)17-12-6-4-10-15(17)19(14-8-2-1-3-9-14)16-11-5-7-13-18(16)21(24)25/h1-13H
• InChI Key： ZVVAXVFTBWYHKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N(C1C=CC=CC=1)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 335.09100
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 98-99°C
• Boiling Point: 495.9±30.0 °C at 760 mmHg
• Flash Point: 253.7±24.6 °C
• Refractive Index: 1.688
• Solubility: Acetone, Acetonitrile, DMF, DMSO, Ethyl Acetate
• PSA: 94.88000
• LogP: 6.01920
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Bis-(2-nitrophenyl)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)